(E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)acrylamide

• IUPAC Name: (E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C10H7N3O5/c11-4-6(10(12)16)1-5-2-7(13(17)18)9(15)8(14)3-5/h1-3,14-15H,(H2,12,16)/b6-1+
• InChI Key: IZXCSWDOAKESAA-LZCJLJQNSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])O)O)C=C(C#N)C(=O)N
• Isomeric SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])O)O)/C=C(\C#N)/C(=O)N
• Molecular Formula: C10H7N3O5
• Molecular Weight: 249.18 g/mol

Description

(E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)acrylamide is a useful research compound. Its molecular formula is C10H7N3O5 and its molecular weight is 249.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Organic Synthesis and Chemistry Research

  The synthesized compound (E)-2-cyano-3-(3-hydroxyphenyl)acrylamide shows potential applications in organic synthesis and chemistry research (Gupta, Rai, Inbanathan, & Fleck, 2013).

• Double Rearrangement Reactions

  2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)acrylamide can be utilized in scientific research for double rearrangement reactions (Yokoyama, Hatanaka, & Sakamoto, 1985).

• Chemical Research

  The synthesized (E)-2-cyano-N-(4-ethoxyphenyl)-3-methylthio-3-(substituted-amino)acrylamides have potential applications in chemical research (Bondock, Nasr, Zaghary, Chantrapromma, Ghabbour, & Fun, 2014).

• Rearrangement with Aliphatic Carboxylic Acids

  This compound can rearrange with aliphatic carboxylic acids to produce 1,3-thiazin-4-ones and other compounds (Yokoyama, Satô, Tateno, & Hatanaka, 1987).

• Reaction with Carbonyl Compounds and Aroyl Chlorides

  2-Cyano-3-hydroseleno-3-(methylthio)acrylamide reacts with these compounds to produce various derivatives (Yokoyama, Kumata, Hatanaka, & Shiraishi, 1986).

• Corrosion Inhibition

  Acrylamide derivatives like 2-cyano-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)acrylamide are effective corrosion inhibitors for copper in nitric acid solutions (Abu-Rayyan et al., 2022).

• Brain Regeneration

  Epigallocatechin-3-gallate (EGCG) can attenuate acrylamide-induced brain damage and promote regeneration in the cerebral cortex of rats (He, Tan, Mi, Zhou, & Ji, 2017).

• Biomedical Research

  N-(4-nitrophenyl)acrylamide, with low toxicity on cancer cells, can be used for biomedical research (Tanış, Çankaya, & Yalçın, 2019).

• Antitumor Activity

  Synthesized compounds have shown outstanding in vitro antitumor activity against the HepG2 cell line (Fahim, Elshikh, & Darwish, 2019).

Synthesis routes and methods

Procedure details

A solution containing 1.3 g of 3,4-dihydroxy-5-nitrobenzaldehyde, 0.73 g of cyanoacetamide and catalytic amount of piperidine acetate in 40 ml of dry ethanol was refluxed over night. The solvent was evaporated in vacuo and the residue was recrystallized water-DMF. Yield 0.84 g (48%), m.p. 296°-298° C.